Cas no 1247622-86-1 (5-Cyclopropyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-Cyclopropyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1247622-86-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5737741
• PubChem ID: 62056150
• Update Time: 2025-05-23

5-Cyclopropyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0288766
• AKOS011333436
• 5-Cyclopropyl-1-isopropyl-1h-1,2,3-triazole-4-carboxylic acid
• 1247622-86-1
• 5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-767629
• 5-cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(1-methylethyl)-
• 5-Cyclopropyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O2/c1-5(2)12-8(6-3-4-6)7(9(13)14)10-11-12/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： BXNDUKQGBKXGMN-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CC2)N(C(C)C)N=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 348.5±44.0 °C(Predicted)
• pka: 3.45±0.50(Predicted)

Additional information on 5-Cyclopropyl-1-(propan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid

5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1247622-86-1) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and advanced materials. The cyclopropyl and propan-2-yl substituents attached to the triazole ring contribute to its distinctive properties, making it a promising candidate for various research and industrial applications.

The synthesis of 5-Cyclopropyl-1-(propan-2-isopropyl)-1H-triazole carboxylic acid involves a multi-step process that typically includes the formation of the triazole ring through a click reaction or other cyclization techniques. Recent advancements in click chemistry have enabled researchers to efficiently synthesize this compound with high purity and yield. The cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and bioavailability when used as a drug candidate. Similarly, the propan-2-isopropyl group adds bulk to the molecule, potentially influencing its pharmacokinetic properties.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for treating various diseases, including cancer and neurodegenerative disorders. The triazole ring is known for its ability to act as a scaffold for binding to biological targets such as enzymes and receptors. Recent studies have demonstrated that 5-Cyclopropyl-triazole carboxylic acid derivatives exhibit potent inhibitory activity against key enzymes involved in disease progression. For instance, a study published in *Nature Communications* highlighted its effectiveness as an inhibitor of a specific kinase associated with cancer cell proliferation.

In addition to its medicinal applications, 5-Cyclopropyl-triazole carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as an electron transport layer material in organic photovoltaics (OPVs). A recent paper in *Advanced Materials* reported that incorporating this compound into OPV devices significantly improved their power conversion efficiency due to its excellent charge transport properties.

The physical properties of 5-Cyclopropyl-triazole carboxylic acid are also noteworthy. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties have facilitated its characterization and application in diverse research settings.

From an environmental standpoint, the biodegradability and toxicity of 5-Cyclopropyl-triazole carboxylic acid have been evaluated in recent studies. Initial findings suggest that it has low toxicity to aquatic organisms at concentrations typically encountered in industrial applications. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 5-Cyclopropyl-triazole carboxylic acid (CAS No. 1247622-86) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic research and industrial innovation.